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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4-Dimethylcyclohexanone is a versatile chemical intermediate that serves as a valuable

building block in the synthesis of a variety of fragrance ingredients.[1] Its rigid cyclic structure,

modified by the gem-dimethyl group, provides a scaffold for the creation of unique and

commercially significant scents. This document provides detailed application notes and

experimental protocols for the synthesis of select fragrance molecules derived from 4,4-
Dimethylcyclohexanone, intended for use by researchers in the fields of fragrance chemistry,

organic synthesis, and materials science.

Application Notes
4,4-Dimethylcyclohexanone itself possesses a slightly sweet odor and can be used as a

fragrance ingredient in various consumer products, including perfumes, soaps, and personal

care items.[1] More significantly, it is a key precursor for the synthesis of fragrance molecules

with diverse and desirable olfactory profiles, ranging from aromatic and thujonic to muguet (lily-

of-the-valley), green, and fruity notes.

Key Fragrance Derivatives:
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2-Ethyl-4,4-dimethyl-1-cyclohexanone: This compound is known for its aromatic and thujonic

(cedar-like) odor. The stereochemistry at the C-2 position significantly influences the

olfactory properties. The (-)-(2R) enantiomer exhibits a more pronounced herbaceous and

thujonic scent with a fruity, spicy-berry nuance, while the (+)-(2S) enantiomer has a drier,

herbaceous, and earthy character.

Muguet Aldehydes: A mixture of 4-(4,4-dimethyl-cyclohex-1-enyl)-butyraldehyde and 3-(4,4-

dimethyl-cyclohex-1-enyl)-2-methyl-propionaldehyde imparts fresh, green, and floral notes

reminiscent of lily-of-the-valley (muguet). These aldehydes are valuable in creating delicate

and vibrant floral accords in fine fragrances and personal care products.

Galbascone: This is a powerful fragrance ingredient with a fresh, green, and fruity character.

It is synthesized from the key intermediate α-dehydroherbac, which is in turn prepared from

4,4-Dimethylcyclohexanone.

Quantitative Data
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Fragrance
Compound

Molecular
Formula

Molecular
Weight (
g/mol )

Olfactory
Profile

Synthesis
Yield

Olfactory
Threshold

2-Ethyl-4,4-

dimethyl-1-

cyclohexanon

e

C₁₀H₁₈O 154.25

Aromatic,

thujonic,

herbaceous,

fruity

77% (from 2-

ethyl-4,4-

dimethyl-

cyclohexane-

1,3-dione)

Data not

available

4-(4,4-

Dimethyl-

cyclohex-1-

enyl)-

butyraldehyd

e

C₁₂H₂₀O 180.29

Muguet,

aldehydic,

green, waxy

Data not

available

Data not

available

3-(4,4-

Dimethyl-

cyclohex-1-

enyl)-2-

methyl-

propionaldeh

yde

C₁₂H₂₀O 180.29

Watery,

melon-like,

slight citrus,

muguet

Data not

available

Data not

available

Galbascone

(via α-

dehydroherba

c)

C₁₁H₁₆O 164.24
Fresh, green,

fruity

73% (for

dehydroherba

c

intermediate)

Data not

available

Experimental Protocols
Protocol 1: Synthesis of 2-Ethyl-4,4-dimethyl-1-
cyclohexanone
This protocol describes a potential synthetic route via the ethylation of 4,4-

dimethylcyclohexane-1,3-dione, which can be derived from 4,4-Dimethylcyclohexanone.

Reaction Scheme:
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Ethylation
(e.g., Ethyl iodide, Base)

2-Ethyl-4,4-dimethyl-1-cyclohexanone

Decarbonylation

Click to download full resolution via product page

Figure 1. Synthetic pathway to 2-Ethyl-4,4-dimethyl-1-cyclohexanone.

Materials:

4,4-Dimethylcyclohexane-1,3-dione

Sodium methoxide (NaOCH₃)

Tetrahydrofuran (THF), anhydrous

Ethyl iodide

Water

Ethyl acetate

Petroleum ether
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Procedure:

Suspend sodium methoxide (5.5 g, 0.1 mol) in 50 mL of anhydrous THF in a round-bottom

flask under a nitrogen atmosphere.

To this suspension, add a mixture of 4,4-dimethylcyclohexane-1,3-dione (assuming 0.1 mol

starting material) and ethyl iodide (0.1 mol) dropwise while heating to reflux.

Continue heating under reflux for 4.5 hours.

After cooling, decompose the reaction mixture with water.

Acidify the aqueous phase to a pH of 2-3 and extract with ethyl acetate.

Distill the extract to obtain 2-ethyl-4,4-dimethyl-cyclohexane-1,3-dione. A reported yield for a

similar reaction is 77%.[2]

Further reaction steps involving selective reduction and decarbonylation would be required to

yield 2-Ethyl-4,4-dimethyl-1-cyclohexanone. Detailed experimental conditions for this final

step were not available in the searched literature.

Protocol 2: Synthesis of Muguet Aldehydes via
Wittig/Horner-Wadsworth-Emmons Reaction and
Hydroformylation
This protocol outlines the general steps for the synthesis of a mixture of 4-(4,4-dimethyl-

cyclohex-1-enyl)-butyraldehyde and 3-(4,4-dimethyl-cyclohex-1-enyl)-2-methyl-

propionaldehyde.

Reaction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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